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Compound of Interest

Compound Name: Ethyl 5-methoxy-3-oxopentanoate

Cat. No.: B025850 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols and logistical plans for handling Ethyl 5-methoxy-
3-oxopentanoate (CAS: 104629-86-9), a compound identified as a skin, eye, and respiratory

irritant. Adherence to these procedures is essential for ensuring personal safety and proper

disposal.

Personal Protective Equipment (PPE)
All personnel handling Ethyl 5-methoxy-3-oxopentanoate must use the following personal

protective equipment:
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1 or

EN 166.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before use.

Body Protection Laboratory Coat Standard laboratory coat.

Respiratory Fume Hood

All handling of this chemical

should be performed in a

certified chemical fume hood.

Handling and Storage
Operational Plan:

Preparation: Before handling, ensure a chemical fume hood is operational and all necessary

PPE is readily available. An emergency eyewash station and safety shower must be

accessible.

Handling: Use only in a well-ventilated area, specifically within a chemical fume hood to

minimize inhalation exposure.[1] Avoid contact with skin and eyes.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Spill Management
In the event of a spill, follow these procedures:

Immediate Action: Evacuate non-essential personnel from the immediate area.

Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or

earth to contain the spill. Do not use combustible materials like paper towels.

Cleanup:
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Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly

ventilated area.

Carefully scoop the absorbed material into a labeled, sealable container for hazardous

waste.

Clean the spill area with soap and water, and collect the cleaning materials for disposal as

hazardous waste.

Reporting: Report all spills to the laboratory supervisor and environmental health and safety

(EHS) office.

Disposal Plan
All waste containing Ethyl 5-methoxy-3-oxopentanoate must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste containing the chemical in a designated, labeled, and sealed

container.

Contaminated solid waste, including gloves, absorbent materials, and empty containers,

should be collected in a separate, clearly labeled hazardous waste container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name: "Ethyl 5-methoxy-3-oxopentanoate".

Storage: Store waste containers in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal through your institution's EHS department. Do not

dispose of this chemical down the drain or in regular trash.[1]

Health Hazard Summary
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Hazard Classification GHS Hazard Statement

Skin Irritation H315: Causes skin irritation.[1]

Eye Irritation H319: Causes serious eye irritation.[1]

Respiratory Irritation H335: May cause respiratory irritation.[1]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Ethyl 5-methoxy-3-oxopentanoate.
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Caption: Decision-making process for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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